Cas no 866137-96-4 (2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one)

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one structure
866137-96-4 structure
Product Name:2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
CAS No:866137-96-4
MF:C14H18N4O2
MW:274.318322658539
CID:5711597
PubChem ID:135406797
Update Time:2023-10-15

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
    • 2-(4-keto-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
    • 8W-0313
    • BDBM43803
    • 2-(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)-1,2,4,5,6,7-hexahydro-3H-indazol-3-one
    • cid_3762210
    • 866137-96-4
    • SMR000168938
    • MLS000549355
    • AKOS005102553
    • SR-01000309431-1
    • SR-01000309431
    • 2-(4-oxo-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
    • CHEMBL1546307
    • 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
    • MLS-0093748.0001
    • 2-(4-oxidanylidene-6-propyl-1H-pyrimidin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one
    • 3H-Indazol-3-one, 2-(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)-1,2,4,5,6,7-hexahydro-
    • 2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-2,3,4,5,6,7-hexahydro-1H-indazol-3-one
    • Inchi: 1S/C14H18N4O2/c1-2-5-9-8-12(19)16-14(15-9)18-13(20)10-6-3-4-7-11(10)17-18/h8,17H,2-7H2,1H3,(H,15,16,19)
    • InChI Key: QRMVKLMHBMTFKF-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCCC=2NN1C1=NC(=CC(N1)=O)CCC

Computed Properties

  • Exact Mass: 274.14297583g/mol
  • Monoisotopic Mass: 274.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 429.7±28.0 °C(Predicted)
  • pka: 8.55±0.50(Predicted)
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